1-Ethyl-6-(propan-2-yl)-1H-indole-2-carboxylic acid

• IUPAC Name: 1-ethyl-6-propan-2-ylindole-2-carboxylic acid
• InChI: InChI=1S/C14H17NO2/c1-4-15-12-7-10(9(2)3)5-6-11(12)8-13(15)14(16)17/h5-9H,4H2,1-3H3,(H,16,17)
• InChI Key: XIJZUAMMZQCZPE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC2=C1C=C(C=C2)C(C)C)C(=O)O
• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine molecular structure.

Chemical Reactions Analysis

This involves understanding how the compound reacts with other substances. It includes studying the reactivity of the compound, the types of reactions it undergoes, and the products formed from these reactions.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, density, and refractive index. Spectroscopic properties (UV-Vis, IR, NMR, MS) may also be analyzed.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including “1-Ethyl-6-isopropyl-1H-indole-2-carboxylic acid”, have been found to possess antiviral activity. .

Anti-HIV Activity

. .

Anti-Inflammatory Activity

. This makes them potential candidates for the development of new anti-inflammatory drugs.

Anticancer Activity

. .

Antioxidant Activity

. This property can be harnessed in the development of drugs for diseases caused by oxidative stress.

Antimicrobial Activity

. This makes them potential candidates for the development of new antimicrobial drugs.

Antidiabetic Activity

. They can be explored for newer therapeutic possibilities in the treatment of diabetes.

Antimalarial Activity

. This makes them potential candidates for the development of new antimalarial drugs.

Mechanism of Action

Target of Action

It’s known that indole derivatives bind with high affinity to multiple receptors , which suggests that this compound may also interact with various cellular targets.

Mode of Action

Indole derivatives are known to interact with their targets, leading to various biological effects . For instance, some indole derivatives have been reported to inhibit the strand transfer of integrase, a key enzyme in the life cycle of HIV-1 .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect a wide range of biochemical pathways.

Pharmacokinetics

The biological activities of indole derivatives suggest that they may have favorable adme properties .

Result of Action

Indole derivatives have been reported to exhibit various biological activities . For instance, some indole derivatives have been found to inhibit the effect of integrase, with IC50 values in the micromolar range .